Cas no 45980-26-5 (1-Azabicyclo(2.2.2)octane, 4-(1,1-dimethylethyl)-)

• Product Name: 1-Azabicyclo(2.2.2)octane, 4-(1,1-dimethylethyl)-
• CAS No: 45980-26-5
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 2692982
• PubChem ID: 142668
• Update Time: 2025-04-21

1-Azabicyclo(2.2.2)octane, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo(2.2.2)octane, 4-(1,1-dimethylethyl)-
• SCHEMBL2690097
• DTXSID00196674
• 1-Azabicyclo[2.2.2]octane,4-(1,1-dimethylethyl)-
• 45980-26-5

• Inchi： 1S/C11H21N/c1-10(2,3)11-4-7-12(8-5-11)9-6-11/h4-9H2,1-3H3
• InChI Key： XRKRFBOJYJUTLW-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)(CC2)C(C)(C)C

Computed Properties

• Exact Mass: 167.167
• Monoisotopic Mass: 167.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 198.9°C at 760 mmHg
• Flash Point: 66.5°C
• Refractive Index: 1.497